A photoresponsive graphene oxide–C60 conjugate†
Chemical Communications Pub Date: 2014-05-20 DOI: 10.1039/C3CC49589B
Abstract
An all-carbon donor–acceptor hybrid combining graphene oxide (GO) and C60 has been prepared. Laser flash photolysis measurements revealed the occurrence of photoinduced electron transfer from the GO electron donor to the C60 electron acceptor in the conjugate.
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Journal Name：Chemical Communications
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CAS no.: 165253-31-6
